Cas no 146085-71-4 (Ethyl 3,5-bis(bromomethyl)benzoate)

Ethyl 3,5-bis(bromomethyl)benzoate structure
146085-71-4 structure
Product Name:Ethyl 3,5-bis(bromomethyl)benzoate
CAS No:146085-71-4
MF:C11H12Br2O2
MW:336.019782066345
CID:2108854
Update Time:2023-08-04

Ethyl 3,5-bis(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3,5-bis(bromomethyl)benzoate
    • 3,5-bis[bromomethyl]benzoic acid ethyl ester
    • 3,5-bis(bromomethyl)benzoic acid ethyl ester
    • AFLRUIRVLODVDD-UHFFFAOYSA-N
    • 3,5-Bis(bromomethyl)benzene-1-carboxylic acid ethyl ester
    • Ethyl 3,5-bis(bromomethyl)benzoate
    • Inchi: 1S/C11H12Br2O2/c1-2-15-11(14)10-4-8(6-12)3-9(5-10)7-13/h3-5H,2,6-7H2,1H3
    • InChI Key: AFLRUIRVLODVDD-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C(=O)OCC)C=C(CBr)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Topological Polar Surface Area: 26.3
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd